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Compound of Interest

Compound Name: Cryptomeridiol

Cat. No.: B138722 Get Quote

For immediate safety and logistical guidance, this document outlines the proper disposal

procedures for Cryptomeridiol, ensuring the safety of laboratory personnel and minimizing

environmental impact.

Cryptomeridiol, a sesquiterpenoid alcohol, requires careful handling and disposal due to the

limited availability of specific safety and hazard information. In the absence of a comprehensive

Safety Data Sheet (SDS), a precautionary approach is essential. This guide provides a step-by-

step protocol for the safe management and disposal of Cryptomeridiol waste in a laboratory

setting.

Summary of Key Disposal Data
While specific quantitative data for Cryptomeridiol's immediate disposal hazards are not

readily available in public literature, the following table summarizes its known properties and

the general disposal parameters that should be followed.
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Property Value/Information Disposal Implication

Chemical Name Cryptomeridiol
Ensure accurate labeling of

waste containers.

CAS Number 4666-84-6
Use for identification on waste

manifests.

Molecular Formula C15H28O2 -

Physical State Solid (crystalline) Handle as a solid waste.

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone.[1]

Do not dispose of down the

drain. Organic solvents must

be disposed of as hazardous

waste.

Hazard Classification
Not explicitly classified under

GHS in available sources.

Treat as a potentially

hazardous substance.

Recommended Disposal

Method

Incineration by a licensed

hazardous waste disposal

facility.

Ensures complete destruction

of the compound.

Experimental Protocol for Waste Segregation and
Containment
The following protocol details the methodology for the safe segregation and containment of

Cryptomeridiol waste.

Materials:

Clearly labeled, dedicated hazardous waste container (glass or polyethylene) with a secure

screw cap.

Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-resistant

gloves (e.g., nitrile).

Waste labels.
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Fume hood.

Procedure:

Work in a Ventilated Area: All handling of Cryptomeridiol waste should be conducted within

a certified chemical fume hood to minimize inhalation exposure.

Segregate Waste Streams:

Solid Waste: Collect pure Cryptomeridiol, contaminated lab materials (e.g., weighing

boats, contaminated gloves, and absorbent paper) in a designated, sealed, and clearly

labeled solid waste container.

Liquid Waste: Solutions containing Cryptomeridiol should be collected in a separate,

sealed, and clearly labeled liquid waste container. Do not mix with other solvent waste

streams unless compatibility has been confirmed.

Container Labeling: Immediately label the waste container with the following information:

"Hazardous Waste"

"Cryptomeridiol"

CAS Number: 4666-84-6

An approximate concentration and volume.

The date the waste was first added to the container.

The name of the principal investigator or laboratory supervisor.

Storage: Store the sealed waste container in a designated satellite accumulation area away

from heat, sparks, and incompatible materials. Ensure the container is kept closed at all

times except when adding waste.

Disposal Request: Once the container is full or has been in storage for a designated period

(as per your institution's policy, typically not exceeding one year), arrange for pickup and
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disposal through your institution's Environmental Health and Safety (EHS) office or a

licensed hazardous waste contractor.

Disposal Workflow
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Cryptomeridiol.

Generation of
Cryptomeridiol Waste

Is the waste pure solid,
a solution, or contaminated labware?

Solid Waste
(Pure compound, contaminated gloves, etc.)

Solid

Liquid Waste
(Solutions containing Cryptomeridiol)

Liquid

Collect in a labeled solid
hazardous waste container.

Collect in a labeled liquid
hazardous waste container.

Store container in a designated
Satellite Accumulation Area.

Arrange for pickup by
Environmental Health & Safety (EHS)

or a licensed waste contractor.

Proper Disposal via Incineration
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Click to download full resolution via product page

Cryptomeridiol Disposal Workflow

Disclaimer: This information is intended for guidance purposes only. Always consult your

institution's specific safety and disposal protocols and the relevant local, state, and federal

regulations. If a Safety Data Sheet for Cryptomeridiol becomes available, its

recommendations should supersede the guidance provided here.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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